Cas no 56643-79-9 (1H-Imidazole, 1-([1,1'-biphenyl]-4-ylmethyl)-)

1H-Imidazole, 1-([1,1'-biphenyl]-4-ylmethyl)- structure
56643-79-9 structure
Product Name:1H-Imidazole, 1-([1,1'-biphenyl]-4-ylmethyl)-
CAS No:56643-79-9
MF:C16H14N2
MW:234.295763492584
CID:348240
PubChem ID:12229396
Update Time:2025-04-19

1H-Imidazole, 1-([1,1'-biphenyl]-4-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 1-([1,1'-biphenyl]-4-ylmethyl)-
    • 1-([1,1'-Biphenyl]-4-ylmethyl)-1H-imidazole
    • DB08369
    • DTXSID10481447
    • FT-0751483
    • Q27097584
    • Z203973670
    • 1-(biphenyl-4-ylmethyl)-1H-imidazole
    • SCHEMBL2033990
    • 1-[(4-phenylphenyl)methyl]imidazole
    • 56643-79-9
    • BDBM50335350
    • NS00072680
    • PD004462
    • 1-Biphenyl-4-ylmethyl-1H-imidazole
    • CHEMBL1235146
    • Inchi: 1S/C16H14N2/c1-2-4-15(5-3-1)16-8-6-14(7-9-16)12-18-11-10-17-13-18/h1-11,13H,12H2
    • InChI Key: DLYMRVCQTVOYEW-UHFFFAOYSA-N
    • SMILES: N1(C=NC=C1)CC1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

  • Exact Mass: 234.11582
  • Monoisotopic Mass: 234.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82
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